Cas no 328283-10-9 (4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-3-aza-spiro[4.5]decan-2-one)

• Product Name: 4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-3-aza-spiro[4.5]decan-2-one
• CAS No: 328283-10-9
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 3103050
• PubChem ID: 3879732
• Update Time: 2025-05-20

4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-3-aza-spiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-3-aza-spiro[4.5]decan-2-one
• AG-205/37153029
• JUGRTBKDASXBSZ-UHFFFAOYSA-N
• 4-hydroxy-4-methyl-3-(2-pyridinylmethyl)-1-oxa-3-azaspiro[4.5]decan-2-one
• Oprea1_071125
• CS-0323566
• SR-01000090316-1
• 328283-10-9
• STK757982
• 4-hydroxy-4-methyl-3-(pyridin-2-ylmethyl)-1-oxa-3-azaspiro[4.5]decan-2-one
• 4-hydroxy-4-methyl-3-(2-pyridylmethyl)-1-oxa-3-azaspiro[4.5]decan-2-one
• 4-HYDROXY-4-METHYL-3-[(PYRIDIN-2-YL)METHYL]-1-OXA-3-AZASPIRO[4.5]DECAN-2-ONE
• AKOS005615943
• SR-01000090316

• Inchi： 1S/C15H20N2O3/c1-14(19)15(8-4-2-5-9-15)20-13(18)17(14)11-12-7-3-6-10-16-12/h3,6-7,10,19H,2,4-5,8-9,11H2,1H3
• InChI Key： JUGRTBKDASXBSZ-UHFFFAOYSA-N
• SMILES： O1C(N(CC2C=CC=CN=2)C(C)(C21CCCCC2)O)=O

Computed Properties

• Exact Mass: 276.14739250Da
• Monoisotopic Mass: 276.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-3-aza-spiro[4.5]decan-2-one

Introduction to 4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-3-aza-spiro[4.5]decan-2-one (CAS No. 328283-10-9)

4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-3-aza-spiro[4.5]decan-2-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. The compound belongs to the class of spirooxindole derivatives, which are known for their diverse pharmacological properties and have been extensively studied for their applications in drug discovery. The presence of multiple heterocyclic moieties, including a pyridine ring and an oxygen-containing spirocycle, makes this molecule a promising candidate for further exploration in the development of novel therapeutic agents.

The CAS number 328283-10-9 provides a unique identifier for this compound, facilitating its recognition and differentiation from other chemical entities in scientific literature and databases. This specificity is crucial for researchers involved in synthetic chemistry, pharmacokinetics, and drug metabolism studies, ensuring accurate documentation and reproducibility of experimental results.

The molecular structure of 4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-3-aza-spiro[4.5]decan-2-one features a spirocyclic core, which is a result of the fusion between an oxindole ring and a tetrahydropyranone moiety. This spiroconfiguration introduces rigidity to the molecule, potentially influencing its binding affinity to biological targets. Additionally, the presence of hydroxyl and methyl substituents enhances the molecular diversity, allowing for further functionalization and derivatization to tailor specific pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple biological activities simultaneously. These compounds often demonstrate enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug development. The pyridine ring in 4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-3-aza-spiro[4.5]decan-2-one is particularly noteworthy, as pyridine derivatives are well-documented for their role in various pharmacological pathways, including neurotransmitter receptor interactions and enzyme inhibition.

Recent studies have highlighted the potential of spirooxindole derivatives as scaffolds for the development of anti-inflammatory, anticancer, and antimicrobial agents. The unique structural features of these compounds contribute to their ability to modulate multiple disease-related pathways. For instance, the spirocyclic core can interfere with protein-protein interactions, while the heterocyclic rings can engage with specific binding sites on enzymes or receptors. This dual functionality makes 4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-1-oxa-spiro[4.5]decan-2-one a promising candidate for further investigation in therapeutic contexts.

The synthesis of 4-Hydroxy-4-methyl-3-pyridin-2-ylmethyl-l-oxa-spiro[4.5]decan-l-one involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the spirocycle typically involves cyclization reactions between appropriately substituted precursors, often under acidic or basic catalysis. The subsequent functionalization steps, such as hydroxyl and methyl group additions, demand careful optimization to prevent unwanted side reactions.

One of the key challenges in working with such complex molecules is their solubility and stability under various conditions. However, advances in synthetic methodologies have enabled researchers to overcome these limitations by employing techniques such as solid-phase synthesis or protecting group strategies. These approaches not only improve the efficiency of synthesis but also enhance the scalability of producing these compounds for further biological evaluation.

The biological activity of 4-Hydroxy-l-methyl-l-oxa-spiro[l.5]decan-l-one (the core structure without the pyridine substituent) has been extensively studied in preclinical models. Initial findings suggest that it may possess inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The additional presence of the pyridine ring further modulates these activities by introducing interactions with biological targets that are distinct from those mediated by the spirocyclic core.

In conclusion, 4-Hydroxy-l-methyl-l-pyridin-z-ylmethyll-oxa-spiro[l.l5]decan-z-one (CAS No. 328283-l0-l9) represents a structurally intriguing compound with significant potential in medicinal chemistry research. Its unique spirocyclic framework combined with functional groups such as hydroxyl and methyl substituents makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Continued investigation into its synthetic pathways and biological activities will likely uncover new opportunities for drug discovery and development.